![molecular formula C5H7ClF3N3 B2894478 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride CAS No. 1349718-89-3](/img/structure/B2894478.png)
1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride
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Description
The compound “1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride” is a derivative of 2,2,2-Trifluoroethylamine . Trifluoroethylamine is an organic compound with the formula CF3CH2NH2 . It’s a volatile organic compound that has been tested using corona discharge ion mobility spectrometry with orthogonal acceleration time of flight mass spectrometry .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, there are related compounds that have been synthesized. For instance, Iron porphyrin-catalyzed N-trifluoroethylation of anilines has been developed with 2,2,2-trifluoroethylamine hydrochloride as the fluorine source .Scientific Research Applications
Toxicology and Environmental Science : The study of heterocyclic amines (HCAs) and fluorochemicals, including perfluorooctanesulfonate (PFOS) and perfluorooctanoic acid (PFOA), is crucial in toxicology and environmental science. HCAs, like 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), are formed during the cooking of meat and have been studied for their potential carcinogenic effects (Nagao et al., 1996). These compounds are of interest due to their presence in the human diet and potential links to cancer. Research into compounds like 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride may contribute to understanding the bioactivity and environmental persistence of structurally related fluorochemicals.
Analytical Chemistry : The detection and quantification of fluorochemicals in biological and environmental samples are essential for assessing exposure and potential health risks. Studies have developed methodologies for measuring concentrations of fluorochemicals in human blood, revealing widespread exposure across various populations (Kannan et al., 2004). Research on compounds with fluorinated groups, such as this compound, can enhance analytical techniques for detecting fluorochemicals, contributing to environmental monitoring and health risk assessments.
Pharmacokinetics and Drug Development : The pharmacokinetic properties of compounds, including their metabolism and elimination, are fundamental in drug development. The study of designer benzodiazepines, for example, provides insights into the metabolic pathways and elimination half-lives of novel psychoactive substances (Moosmann et al., 2013). Similar research on this compound could uncover its pharmacological potential and metabolic behavior, guiding its application in drug discovery.
properties
IUPAC Name |
1-(2,2,2-trifluoroethyl)pyrazol-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F3N3.ClH/c6-5(7,8)3-11-2-1-4(9)10-11;/h1-2H,3H2,(H2,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYGJFSWMRNOZIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1N)CC(F)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClF3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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